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Abstract
This technical guide provides a comprehensive overview of the core physical properties of

Methyl linolelaidate, a trans isomer of methyl linoleate. Intended for researchers, scientists,

and professionals in drug development, this document consolidates key quantitative data into a

clear, tabular format for easy reference and comparison. While specific experimental protocols

for the determination of each property for Methyl linolelaidate are not extensively detailed in

publicly available literature, this guide outlines the generally accepted methodologies for

characterizing fatty acid methyl esters (FAMEs).

Introduction
Methyl linolelaidate ((9E,12E)-octadecadienoic acid methyl ester) is the methyl ester of

linolelaidic acid, the trans isomer of the essential omega-6 fatty acid, linoleic acid.[1] Its distinct

stereochemistry imparts unique physical characteristics that differentiate it from its cis

counterpart, Methyl linoleate. Understanding these properties is critical for its application in

various research and industrial contexts, including lipidomics, nutritional science, and the

formulation of pharmaceuticals and consumer products. This guide serves as a centralized

repository of its fundamental physical attributes.
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The physical state of Methyl linolelaidate at room temperature is a clear, colorless to pale

yellow liquid.[1][2] It is characterized by a fatty odor.[1] Key quantitative physical properties are

summarized in the table below. For comparative purposes, the properties of its cis-isomer,

Methyl linoleate, are also included where available.

Property Methyl Linolelaidate
Methyl Linoleate (cis-
isomer)

Molecular Formula C₁₉H₃₄O₂[1][3] C₁₉H₃₄O₂

Molecular Weight 294.47 g/mol [1][2][3] 294.47 g/mol [4]

Density 0.88 g/mL at 25 °C[2][5][6][7] 0.889 g/mL at 25 °C

Boiling Point 152 °C at 2 mmHg[2][5][6][7]
192 °C at 4 mmHg, 212 °C at

16 mmHg[4][8]

Melting Point
Approximately -20 to -10 °C

(estimated)[2]
-35 °C[4][8]

Solubility in Water ~0.019 mg/L (Limited)[2][5][9] Insoluble

Solubility in Organic Solvents

Soluble in organic solvents like

DMF, fat solvents, and oils.[1]

[2][10] Sparingly soluble in

chloroform and slightly soluble

in methanol and ethyl acetate.

[2]

Miscible with

dimethylformamide, fat

solvents, and oils.[4]

Refractive Index
1.4580 - 1.4620 at 20 °C[2][5]

[6][7]
1.462 at 20 °C

Flash Point -1 °C[2][5][7] 200 °C

Methodologies for Physical Property Determination
While specific experimental records for Methyl linolelaidate are not readily available, the

determination of physical properties for fatty acid methyl esters (FAMEs) follows established

laboratory protocols.
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Density Measurement
The density of liquid FAMEs is typically determined using a calibrated pycnometer or a digital

density meter. The instrument is first calibrated with a substance of known density, such as

deionized water. The sample is then introduced into the apparatus, and the density is

measured at a controlled temperature, commonly 25 °C.

Boiling Point Determination
The boiling point of FAMEs, particularly at reduced pressures to prevent decomposition, is

often measured using vacuum distillation apparatus.[11] The pressure is controlled by a

vacuum pump and monitored with a manometer. The temperature at which the liquid and vapor

phases are in equilibrium is recorded as the boiling point at that specific pressure.

Melting Point Determination
For FAMEs that are solid at or near room temperature, the melting point is determined using a

melting point apparatus. A small amount of the solidified sample is placed in a capillary tube

and heated at a controlled rate. The temperature range over which the sample melts is

recorded. For substances with low melting points like Methyl linolelaidate, differential

scanning calorimetry (DSC) can be employed to determine the precise melting temperature.

[12]

Solubility Assessment
Solubility is determined by adding a known amount of the solute (Methyl linolelaidate) to a

known volume of the solvent (e.g., water, ethanol). The mixture is agitated at a constant

temperature, and the concentration of the dissolved solute is measured, often using techniques

like gas chromatography (GC) after reaching equilibrium.

Logical Relationship of Physical Properties
The physical properties of Methyl linolelaidate are interconnected and are primarily dictated

by its molecular structure. The long hydrocarbon chain contributes to its low water solubility and

high solubility in organic solvents. The trans configuration of the double bonds allows for more

efficient packing of the molecules compared to the cis isomer, which is reflected in its higher

estimated melting point.
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Caption: Logical flow from molecular structure to physical properties.

Conclusion
This technical guide has summarized the key physical properties of Methyl linolelaidate,

providing a valuable resource for researchers and professionals. The data presented highlights

the distinct characteristics of this trans-fatty acid methyl ester. While detailed experimental

protocols for this specific compound are not widely published, the general methodologies

outlined provide a framework for the determination of these essential physical parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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